Cas no 100957-36-6 (N-(1-cyanocyclohexyl)-2-phenylacetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-phenylacetamide
• CAS No: 100957-36-6
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 6792328
• PubChem ID: 60659292
• Update Time: 2025-07-19

N-(1-cyanocyclohexyl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS008996844
• N-(1-cyanocyclohexyl)-2-phenylacetamide
• MFCD13241447
• 100957-36-6

• Inchi： 1S/C15H18N2O/c16-12-15(9-5-2-6-10-15)17-14(18)11-13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-11H2,(H,17,18)
• InChI Key： GXWNLEGRIDGRBE-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.9Ų

Additional information on N-(1-cyanocyclohexyl)-2-phenylacetamide

N-(1-cyanocyclohexyl)-2-phenylacetamide: An Overview of CAS No. 100957-36-6

N-(1-cyanocyclohexyl)-2-phenylacetamide (CAS No. 100957-36-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyano group and a phenylacetamide moiety, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of N-(1-cyanocyclohexyl)-2-phenylacetamide consists of a six-membered cyclohexane ring with a cyano group attached to one of the carbon atoms, and an acetamide group with a phenyl substituent. This combination of functional groups imparts distinct physical and chemical properties to the molecule, which are crucial for its potential therapeutic applications.

Recent studies have highlighted the potential of N-(1-cyanocyclohexyl)-2-phenylacetamide in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The cyano group and the phenylacetamide moiety contribute to its ability to modulate key inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and colitis.

In addition to its anti-inflammatory effects, N-(1-cyanocyclohexyl)-2-phenylacetamide has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, suggesting its potential use in pain management therapies. The mechanism of action is thought to involve the modulation of nociceptive pathways, which are responsible for pain perception.

The pharmacokinetic properties of N-(1-cyanocyclohexyl)-2-phenylacetamide have also been studied extensively. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its successful translation into clinical applications. Its oral bioavailability and stability in physiological conditions make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-cyanocyclohexyl)-2-phenylacetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies.

Beyond its therapeutic applications, N-(1-cyanocyclohexyl)-2-phenylacetamide has also been explored for its use in chemical synthesis and materials science. Its unique molecular structure makes it a versatile building block for the synthesis of more complex molecules, including polymers and functional materials. This versatility has led to its use in various industrial processes and research applications.

In conclusion, N-(1-cyanocyclohexyl)-2-phenylacetamide (CAS No. 100957-36-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its anti-inflammatory and analgesic properties, coupled with favorable pharmacokinetic profiles, make it a promising candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and insights into the mechanisms of action of this intriguing molecule.